![molecular formula C19H27NOS B1228874 N-[2-(1-cyclohexenyl)ethyl]-3-[(4-methylphenyl)methylthio]propanamide](/img/structure/B1228874.png)
N-[2-(1-cyclohexenyl)ethyl]-3-[(4-methylphenyl)methylthio]propanamide
Overview
Description
N-[2-(1-cyclohexenyl)ethyl]-3-[(4-methylphenyl)methylthio]propanamide is a member of toluenes.
Scientific Research Applications
Antibacterial Activity
- A study conducted by Tumosienė et al. (2012) synthesized derivatives from 3-[(4-methylphenyl)amino]propanehydrazide, including compounds similar to N-[2-(1-cyclohexenyl)ethyl]-3-[(4-methylphenyl)methylthio]propanamide. These compounds exhibited good antibacterial activity against Rhizobium radiobacter, indicating potential applications in antibacterial therapies or research (Tumosienė et al., 2012).
Anticancer Potential
- Rehman et al. (2018) synthesized propanamide derivatives, including structures similar to N-[2-(1-cyclohexenyl)ethyl]-3-[(4-methylphenyl)methylthio]propanamide, for evaluating their potential as anticancer agents. The study found that some of these compounds had strong anticancer activities, suggesting a possible application in cancer research or treatment (Rehman et al., 2018).
Chemical Synthesis and Solubility Studies
- Pascual et al. (2017) investigated the solubility of 2-chloro-N-(4-methylphenyl)propanamide (S1) in various solvent mixtures, providing insights into the solubility behavior of related compounds like N-[2-(1-cyclohexenyl)ethyl]-3-[(4-methylphenyl)methylthio]propanamide. This kind of research is crucial in pharmaceutical development and chemical synthesis (Pascual et al., 2017).
Quantum Chemical Studies
- Otuokere and Amaku (2015) conducted quantum chemical studies on bicalutamide, a drug structurally related to N-[2-(1-cyclohexenyl)ethyl]-3-[(4-methylphenyl)methylthio]propanamide. They explored its potential energy and molecular orbital properties, which is relevant for understanding the physical and chemical properties of similar compounds (Otuokere & Amaku, 2015).
Synthesis of Functionalized Cyclopropanes
- Tanaka et al. (1987) explored the synthesis of functionalized cyclopropanes using compounds like N-phenyl-3-phenylthio-2-(phenylthiomethyl)propanamide, which is chemically related to N-[2-(1-cyclohexenyl)ethyl]-3-[(4-methylphenyl)methylthio]propanamide. Their research provides valuable insights into synthetic routes that could be applicable for similar compounds (Tanaka, Minami, & Kaji, 1987).
properties
Product Name |
N-[2-(1-cyclohexenyl)ethyl]-3-[(4-methylphenyl)methylthio]propanamide |
|---|---|
Molecular Formula |
C19H27NOS |
Molecular Weight |
317.5 g/mol |
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-3-[(4-methylphenyl)methylsulfanyl]propanamide |
InChI |
InChI=1S/C19H27NOS/c1-16-7-9-18(10-8-16)15-22-14-12-19(21)20-13-11-17-5-3-2-4-6-17/h5,7-10H,2-4,6,11-15H2,1H3,(H,20,21) |
InChI Key |
LVNGAGGSJOKECY-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CSCCC(=O)NCCC2=CCCCC2 |
Canonical SMILES |
CC1=CC=C(C=C1)CSCCC(=O)NCCC2=CCCCC2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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